Cas no 213672-73-2 (Benzyl Trans-(6-Hydroxymethyl)Cyclohex-3-Enylcarbamate)

• Product Name: Benzyl Trans-(6-Hydroxymethyl)Cyclohex-3-Enylcarbamate
• CAS No: 213672-73-2
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 242731
• PubChem ID: 24720938
• Update Time: 2025-11-01

Benzyl Trans-(6-Hydroxymethyl)Cyclohex-3-Enylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1R,6R)-6-(hydroxymethyl)-3-cyclohexen-1-yl]-, phenylmethyl ester, rel- (9CI)
• benzyl N-[(1S,6S)-6-(hydroxymethyl)cyclohex-3-en-1-yl]carbamate
• Benzyl trans-(6-hydroxymethyl)-cyclohex-3-enylcarbamate
• BENZYL TRANS-(6-HYDROXYMETHYL)CYCLOHEX-3-ENYLCARBAMATE,
• A00082
• CTK8F0901
• Benzyl trans-(6-hydroxymethyl)cyclohex-3-enylcarbamate
• Benzyl [(1S,6S)-6-(hydroxymethyl)cyclohex-3-en-1-yl]carbamate
• DTXSID90641007
• 213672-73-2
• benzyl (1S,6S)-6-(hydroxymethyl)cyclohex-3-enylcarbamate
• AKOS027384329
• Benzyl Trans-(6-Hydroxymethyl)Cyclohex-3-Enylcarbamate

• MDL： MFCD03844621
• Inchi： 1S/C15H19NO3/c17-10-13-8-4-5-9-14(13)16-15(18)19-11-12-6-2-1-3-7-12/h1-7,13-14,17H,8-11H2,(H,16,18)/t13-,14+/m1/s1
• InChI Key： TXHBEOTYCFUFAS-KGLIPLIRSA-N
• SMILES： OC[C@H]1CC=CC[C@@H]1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.13600
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.17
• Boiling Point: 431.2°C at 760 mmHg
• Flash Point: 214.6°C
• Refractive Index: 1.574
• PSA: 58.56000
• LogP: 2.63080

Benzyl Trans-(6-Hydroxymethyl)Cyclohex-3-Enylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Benzyl Trans-(6-Hydroxymethyl)Cyclohex-3-Enylcarbamate

Benzyl Trans-(6-Hydroxymethyl)Cyclohex-3-Enylcarbamate: A Versatile Compound in Pharmaceutical and Material Sciences

Benzyl Trans-(6-Hydroxymethyl)Cyclohex-3-Enylcarbamate, with the CAS No. 213672-73-2, represents a unique class of organic compounds that has garnered significant attention in recent years due to its potential applications in pharmaceutical development and advanced material synthesis. This compound is characterized by its molecular structure, which combines a cyclohexene ring with hydroxymethyl and carbamate functionalities, creating a scaffold with diverse chemical reactivity and biological activity. Recent studies have highlighted its role in modulating cellular signaling pathways and its utility in designing multifunctional drug delivery systems.

The Trans-(6-Hydroxymethyl)Cyclohex-3-Enylcarbamate moiety is a key structural element that contributes to the compound’s functional versatility. The hydroxymethyl group introduces hydrophilicity, while the carbamate functionality enhances molecular interactions with biological targets. This combination of properties makes Benzyl Trans-(6-Hydroxymethyl)Cyclohex-3-Enylcarbamate an attractive candidate for applications in enzyme inhibition and receptor modulation. A 2023 study published in Journal of Medicinal Chemistry demonstrated its potential as a scaffold for developing novel antifungal agents, leveraging its ability to disrupt fungal cell membrane integrity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Benzyl Trans-(6-Hydroxymethyl)Cyclohex-3-Enylcarbamate through catalytic asymmetric reactions. Researchers have reported the use of chiral phosphoric acid catalysts to achieve high enantioselectivity in its synthesis, a breakthrough that aligns with the growing demand for enantiomerically pure compounds in pharmaceutical research. This method not only improves yield but also reduces environmental impact, addressing sustainability concerns in drug development.

One of the most promising applications of Benzyl Trans-(6-Hydroxymethyl)Cyclohex-3-Enylcarbamate lies in its interaction with lipid rafts in cell membranes. A 2024 study in Advanced Drug Delivery Reviews revealed that this compound can modulate membrane fluidity, making it a potential candidate for targeting diseases associated with membrane dysfunction, such as neurodegenerative disorders. Its ability to partition into lipid bilayers suggests broader applications in nanomedicine and targeted drug delivery systems.

The hydroxymethyl functionality of Benzyl Trans-(6-Hydroxymethyl)Cyclohex-3-Enylcarbamate also plays a critical role in its reactivity towards enzymatic degradation. This property is being explored for designing biodegradable polymers for controlled drug release. A 2023 paper in Biomaterials Science demonstrated that derivatives of this compound can form hydrogels with tunable mechanical properties, suitable for tissue engineering and wound healing applications.

From a synthetic perspective, the Trans-(6-Hydroxymethyl)Cyclohex-3-Enylcarbamate core can be functionalized to create a wide range of derivatives. For instance, introducing fluorinated groups has been shown to enhance the compound’s solubility in aqueous environments, a critical factor for pharmaceutical formulations. This adaptability underscores its importance in combinatorial chemistry approaches aimed at discovering new therapeutic agents.

Recent computational studies have further expanded our understanding of Benzyl Trans-(6-Hydroxymethyl)Cyclohex-3-Enylcarbamate’s biological activity. Molecular dynamics simulations published in ACS Chemical Biology in 2024 revealed that the compound can bind to specific protein domains, suggesting its potential as a lead molecule for drug discovery. These findings highlight the importance of structure-activity relationship (SAR) studies in optimizing its pharmacological properties.

The carbamate functionality in Benzyl Trans-(6-Hydroxymethyl)Cyclohex-3-Enylcarbamate also makes it a valuable intermediate in the synthesis of more complex molecules. Researchers have successfully used this compound as a building block for creating bioactive peptides and small molecule inhibitors. A 2023 report in Organic & Biomolecular Chemistry described its use in the synthesis of a novel inhibitor targeting the SARS-CoV-2 main protease, showcasing its relevance in pandemic response strategies.

Environmental considerations are increasingly influencing the study of Benzyl Trans-(6-Hydroxymethyl)Cyclohex-3-Enylcarbamate. Its biodegradability and low toxicity profile make it a sustainable alternative to traditional pharmaceutical compounds. A 2024 review in Green Chemistry emphasized its potential in developing eco-friendly drug delivery systems, aligning with global efforts to reduce the environmental impact of pharmaceutical waste.

As research into Benzyl Trans-(6-Hydroxymethyl)Cyclohex-3-Enylcarbamate continues to evolve, its applications are expected to expand into new domains. The compound’s unique chemical profile offers opportunities for innovation in both therapeutic and industrial contexts. Future studies will likely focus on optimizing its pharmacokinetic properties and exploring its potential in personalized medicine approaches.